Cas no 1503893-08-0 (methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate)
methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate
- AKOS019138475
- methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate
- EN300-15446541
- 1503893-08-0
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- Inchi: 1S/C12H12N2O3S/c1-16-9-5-3-4-8(6-9)14-12-13-7-10(18-12)11(15)17-2/h3-7H,1-2H3,(H,13,14)
- InChI Key: KKMFJPOGXYDSKI-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CN=C1NC1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 264.05686342g/mol
- Monoisotopic Mass: 264.05686342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 88.7Ų
methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-15446541-0.05g |
methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate |
1503893-08-0 | 0.05g |
$707.0 | 2023-05-25 | ||
| Enamine | EN300-15446541-0.1g |
methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate |
1503893-08-0 | 0.1g |
$741.0 | 2023-05-25 | ||
| Enamine | EN300-15446541-0.25g |
methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate |
1503893-08-0 | 0.25g |
$774.0 | 2023-05-25 | ||
| Enamine | EN300-15446541-0.5g |
methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate |
1503893-08-0 | 0.5g |
$809.0 | 2023-05-25 | ||
| Enamine | EN300-15446541-1.0g |
methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate |
1503893-08-0 | 1g |
$842.0 | 2023-05-25 | ||
| Enamine | EN300-15446541-2.5g |
methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate |
1503893-08-0 | 2.5g |
$1650.0 | 2023-05-25 | ||
| Enamine | EN300-15446541-5.0g |
methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate |
1503893-08-0 | 5g |
$2443.0 | 2023-05-25 | ||
| Enamine | EN300-15446541-10.0g |
methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate |
1503893-08-0 | 10g |
$3622.0 | 2023-05-25 | ||
| Enamine | EN300-15446541-50mg |
methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate |
1503893-08-0 | 50mg |
$719.0 | 2023-09-25 | ||
| Enamine | EN300-15446541-100mg |
methyl 2-[(3-methoxyphenyl)amino]-1,3-thiazole-5-carboxylate |
1503893-08-0 | 100mg |
$755.0 | 2023-09-25 |
methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate
Comprehensive Overview of Methyl 2-(3-Methoxyphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 1503893-08-0)
Methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 1503893-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This thiazole derivative is characterized by a methoxyphenyl substituent and a carboxylate ester group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in the development of small-molecule inhibitors targeting enzymes or receptors.
The compound's molecular structure combines a 1,3-thiazole core with a 3-methoxyaniline moiety, making it a valuable intermediate for designing bioactive molecules. Recent studies highlight its potential in modulating cellular signaling pathways, aligning with the growing interest in precision medicine and targeted therapies. Its CAS registry number (1503893-08-0) ensures unambiguous identification in global chemical databases, facilitating collaboration across academic and industrial laboratories.
In the context of green chemistry, methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate has been investigated for its compatibility with sustainable synthesis methods. Innovations such as catalyst-free reactions and microwave-assisted synthesis have been applied to optimize its production, addressing the demand for eco-friendly chemical processes. This aligns with the broader industry shift toward reducing carbon footprints and minimizing hazardous waste.
From a commercial perspective, the compound is often referenced in patents related to crop protection and pharmaceutical formulations. Its thiazole ring is a key pharmacophore in agrochemicals designed to combat plant pathogens, resonating with the urgent need for sustainable agriculture solutions. Additionally, its ester functionality allows for further derivatization, enabling the creation of prodrugs or delivery systems in medicinal chemistry.
Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize methyl 2-(3-methoxyphenyl)amino-1,3-thiazole-5-carboxylate, ensuring purity and consistency for research applications. The compound's stability under ambient conditions and solubility profile in organic solvents further enhance its practicality in laboratory settings.
As the scientific community continues to explore heterocyclic compounds, 1503893-08-0 stands out for its dual utility in life sciences and material innovation. Future research may focus on its structure-activity relationships (SAR) to unlock novel therapeutic or agricultural applications, reinforcing its relevance in cutting-edge research.
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